Cas no 2680687-46-9 (benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate)

• Product Name: benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate
• CAS No: 2680687-46-9
• MF: C₁₈H₂₈N₂O₃S
• MW: 352.491523742676
• CID: 5621118
• PubChem ID: 165928213
• Update Time: 2025-06-09

benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl]-N-methylcarbamate
• EN300-28298822
• 2680687-46-9
• benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate

• Inchi： 1S/C18H28N2O3S/c1-18(2)14-20(9-10-24-18)12-16(21)11-19(3)17(22)23-13-15-7-5-4-6-8-15/h4-8,16,21H,9-14H2,1-3H3
• InChI Key： NANQFIBCEWUGOW-UHFFFAOYSA-N
• SMILES： S1CCN(CC(CN(C(=O)OCC2C=CC=CC=2)C)O)CC1(C)C

Computed Properties

• Exact Mass: 352.18206393g/mol
• Monoisotopic Mass: 352.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.3Ų

Additional information on benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate

Comprehensive Overview of Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate (CAS No. 2680687-46-9)

Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate (CAS No. 2680687-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its thiomorpholine core and carbamate functional group, is often explored for its role in drug discovery and development. Researchers are particularly interested in its hydroxypropyl and methylcarbamate moieties, which contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate fits into this trend as a promising candidate for modulating specific enzymatic pathways. Its 2,2-dimethylthiomorpholin-4-yl segment is a key feature that enhances its stability and bioavailability, making it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

The compound's CAS No. 2680687-46-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Users often inquire about its synthesis, purity, and potential applications in neurological disorders or inflammatory diseases, aligning with broader healthcare trends. Additionally, its benzyl and N-methylcarbamate groups are topics of discussion in forums focused on green chemistry and sustainable synthesis methods.

From a technical perspective, Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate exhibits notable solubility profiles and hydrogen-bonding capabilities, which are critical for its interactions with biological targets. These properties are often highlighted in computational chemistry studies, where researchers use molecular docking and QSAR (Quantitative Structure-Activity Relationship) models to predict its efficacy. The compound's hydroxypropyl chain further enhances its versatility, allowing for derivatization and optimization in lead compound development.

As the scientific community continues to explore structure-activity relationships (SAR), Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate remains a focal point for innovation. Its potential in personalized medicine and biomarker discovery is underscored by its ability to interact with diverse protein targets. This aligns with current trends in AI-driven drug discovery, where compounds like this are screened for their therapeutic potential using machine learning algorithms.

In summary, Benzyl N-3-(2,2-dimethylthiomorpholin-4-yl)-2-hydroxypropyl-N-methylcarbamate (CAS No. 2680687-46-9) represents a compelling area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications and structural ingenuity make it a valuable subject for both academic and industrial investigations, particularly in the context of next-generation therapeutics.